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Compound of Interest

Compound Name: GS-389

Cat. No.: B1672154 Get Quote

It appears there has been a misunderstanding regarding the nature of "GS-389." Our

comprehensive search of publicly available scientific literature and databases has not yielded

any information on a compound or molecule designated as "GS-389" for use in cell culture

assays or drug development.

The term "GS-389" predominantly corresponds to a model number for a coaxial cable cutter

and stripper tool manufactured by Gardner Bender.

Therefore, we are unable to provide the requested Application Notes and Protocols, including

data presentation, experimental methodologies, and signaling pathway diagrams, as there is

no scientific basis for the use of a tool in cell culture experiments.

We recommend verifying the name and designation of the compound of interest. If you have a

different identifier or further details, please provide them so we can conduct a more accurate

search.

To cite this document: BenchChem. [Application Notes and Protocols for GS-389 in Cell
Culture Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672154#cell-culture-assays-with-gs-389]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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